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Compound of Interest

Compound Name: 2-Aminoterephthalic acid

Cat. No.: B087838 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Aminoterephthalic acid, ensuring compliance and safety in a laboratory setting. The following

procedures are designed for researchers, scientists, and drug development professionals to

manage this chemical waste responsibly.

Immediate Safety and Handling Precautions
Before handling 2-Aminoterephthalic acid, it is crucial to be aware of its hazards and the

necessary personal protective equipment (PPE). The substance is classified as an irritant to

the skin, eyes, and respiratory system.[1][2][3]

Personal Protective Equipment (PPE) Requirements:

Gloves: Wear compatible, chemical-resistant gloves.[2] Dispose of contaminated gloves after

use in accordance with applicable laws and good laboratory practices.

Eye Protection: Use chemical safety goggles or eyeglasses with side-shields.[2]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2][4]

Respiratory Protection: In case of insufficient ventilation or dust generation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Facilities must be equipped with an eyewash station and a safety shower.[1][2]
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Hazard Summary Table
The following table summarizes the key hazard classifications for 2-Aminoterephthalic acid.

Hazard Classification Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[2]

[3]

Eye Irritation Category 2 / 2A
H319: Causes serious eye

irritation[2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3]

Step-by-Step Disposal Protocol
2-Aminoterephthalic acid and any materials contaminated with it must be managed as

hazardous chemical waste from the point of generation through final disposal.[5][6] Never

dispose of this chemical down the sink or in regular trash.[7]

Step 1: Waste Collection and Segregation
Identify Waste Streams: Collect different forms of waste separately:

Solid Waste: Unused or expired 2-Aminoterephthalic acid powder.

Contaminated Labware: Pipette tips, gloves, weigh boats, and other disposable items that

have come into contact with the chemical.

Spill Cleanup Materials: Absorbents and other materials used to clean up spills. All

contaminated spill cleanup materials must be managed as hazardous waste.[7]

Segregate from Incompatibles: Store 2-Aminoterephthalic acid waste away from

incompatible materials, particularly strong oxidizing agents, to prevent hazardous reactions.

[1][8]

Step 2: Container Management
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Use Compatible Containers: Collect waste in containers that are in good condition, leak-

proof, and made of a compatible material (e.g., glass or high-density polyethylene).[7][9]

Whenever possible, use the original container.

Keep Containers Closed: Waste containers must be securely sealed at all times, except

when adding waste.[7][8] This minimizes the release of dust or vapors and prevents spills.

Avoid Overfilling: Fill containers to no more than 90% capacity, leaving adequate headspace

for expansion.[8]

Step 3: Labeling
Affix a Hazardous Waste Label: As soon as waste is first added to the container, affix a fully

completed hazardous waste label.[7]

Complete All Fields: The label must include:

The words "Hazardous Waste."

The full chemical name: "2-Aminoterephthalic acid." Do not use abbreviations.

The specific hazard characteristics (e.g., "Irritant").

The date when waste was first accumulated.

Step 4: Storage in a Satellite Accumulation Area (SAA)
Designate an SAA: Store the labeled waste container in a designated Satellite Accumulation

Area (SAA), which must be at or near the point of waste generation.[5][8]

Secondary Containment: Place the waste container in a clean, compatible secondary

containment tray or bin to contain any potential leaks.[7][9]

Monitor Accumulation Time: Laboratory wastes may be accumulated for a limited time (e.g.,

up to 9-12 months), depending on institutional and local regulations.[5][7]

Step 5: Arranging for Final Disposal
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Contact EH&S: When the container is full or the accumulation time limit is approaching,

contact your institution's Environmental Health & Safety (EH&S) department or equivalent

authority to request a waste pickup.[5]

Professional Disposal: The waste will be collected by trained personnel and transported to a

licensed and approved waste disposal facility.[6] Disposal methods may involve high-

temperature incineration in a unit equipped with appropriate emission controls.[10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Aminoterephthalic acid waste in a laboratory setting.
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Caption: Workflow for the safe disposal of 2-Aminoterephthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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